ethyl 2-{[(2-bromophenoxy)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-[[2-(2-bromophenoxy)acetyl]amino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C15H15BrN2O4S/c1-3-21-14(20)13-9(2)17-15(23-13)18-12(19)8-22-11-7-5-4-6-10(11)16/h4-7H,3,8H2,1-2H3,(H,17,18,19)
• InChI Key: IEBZZJZMKKHBJA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)COC2=CC=CC=C2Br)C
• Molecular Formula: C15H15BrN2O4S
• Molecular Weight: 399.3 g/mol

Description

Ethyl 2-{[(2-bromophenoxy)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate is a chemical compound with the molecular formula C15H15BrN2O4S. It has an average mass of 399.260 Da and a monoisotopic mass of 397.993591 Da. This compound belongs to the class of organic compounds known as thiazoles, which are heterocyclic compounds with a ring structure made up of three carbon atoms, one nitrogen atom, and one sulfur atom.

Molecular Structure Analysis

The thiazole ring in the compound is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Mechanism of Action

Target of Action

The primary target of ethyl 2-{[(2-bromophenoxy)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate is the enzyme UDP-N-acetylmuramate/L-alanine ligase . This enzyme plays a crucial role in the bacterial cell wall synthesis, making it a promising target for antibacterial agents .

Mode of Action

The compound interacts with its target enzyme through protein-ligand interactions . It binds to the active site of the enzyme, thereby inhibiting its function . The binding affinity of the compound is influenced by the presence of a hydroxyl group substituted on the benzene ring .

Biochemical Pathways

Upon binding to the target enzyme, the compound disrupts the normal function of the enzyme, leading to the inhibition of bacterial cell wall synthesis . This results in the bactericidal effect, as the bacteria are unable to maintain their cell wall integrity .

Result of Action

The compound exhibits significant antibacterial potential against both gram-positive and gram-negative bacteria . For instance, it has shown significant antibacterial potential towards Staphylococcus epidermidis and Pseudomonas aeruginosa . It also exhibits antifungal potential, with notable activity against Candida glabrata and Candida albicans .

Advantages and Limitations for Lab Experiments

One advantage of ethyl 2-{[(2-bromophenoxy)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate is its selectivity for glutaminase, which makes it a promising candidate for the development of new cancer therapies. However, this compound has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. In addition, this compound can be unstable in solution, which can limit its use in long-term experiments.

Future Directions

There are several future directions for the study of ethyl 2-{[(2-bromophenoxy)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate. One area of research is the development of new formulations of this compound that can improve its solubility and stability in solution. Another area of research is the identification of biomarkers that can predict the response of cancer cells to this compound. This can help to identify patients who are most likely to benefit from this compound treatment. Finally, there is a need for clinical trials to evaluate the safety and efficacy of this compound in humans.

Scientific Research Applications

Ethyl 2-{[(2-bromophenoxy)acetyl]amino}-4-methyl-1,3-thiazole-5-carboxylate has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to selectively inhibit the activity of glutaminase, an enzyme that plays a critical role in the metabolism of glutamine in cancer cells. By inhibiting glutaminase, this compound can reduce the availability of glutamine, which is essential for cancer cell growth and survival. This makes this compound a promising candidate for the development of new cancer therapies.